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Compound of Interest

Compound Name:
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide

Cat. No.: B1334417 Get Quote

An In-depth Technical Guide to N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, a

sulfonamide derivative with potential applications in pharmaceutical development and chemical

biology.[1] This document is intended for researchers, scientists, and professionals in the field

of drug development.

Chemical Structure and Identification
N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is characterized by a 4-

methylbenzenesulfonyl group bonded to the nitrogen atom of a 2,2-dimethoxyethylamine

moiety.

Chemical Structure:

Figure 1: Chemical structure of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.

Compound Identification:
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Identifier Value

IUPAC Name
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide

CAS Number 5695-94-3

Molecular Formula C₁₁H₁₇NO₄S

Molecular Weight 259.32 g/mol

SMILES CC1=CC=C(C=C1)S(=O)(=O)NCC(OC)OC

InChI Key YSQNRFLBFRHJBP-UHFFFAOYSA-N

Physicochemical Properties
A summary of the known and predicted physicochemical properties of N-(2,2-
dimethoxyethyl)-4-methylbenzenesulfonamide is presented below.

Property Value

Appearance Solid

Purity >98.0%

Calculated LogP 2.364

Synthesis
The synthesis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is typically achieved

through the reaction of 4-methylbenzenesulfonyl chloride with 2,2-dimethoxyethylamine.[1] This

reaction is a nucleophilic substitution at the sulfonyl group.
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4-Methylbenzenesulfonyl chloride

N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide

+

2,2-Dimethoxyethylamine Organic Solvent (e.g., Dichloromethane)
Controlled Temperature

Click to download full resolution via product page

Figure 2: Synthetic pathway for N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.

Detailed Experimental Protocol
While a specific detailed protocol for this exact compound is not readily available in the

searched literature, a general procedure for the synthesis of N-substituted sulfonamides can be

adapted. The following is a representative protocol based on similar syntheses.

Materials:

4-Methylbenzenesulfonyl chloride

2,2-Dimethoxyethylamine

Anhydrous dichloromethane (DCM)

Triethylamine (or another suitable base)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography
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Hexane and Ethyl acetate for chromatography

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,2-

dimethoxyethylamine (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous

dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of 4-methylbenzenesulfonyl chloride (1.0 equivalent) in anhydrous

dichloromethane to the stirred amine solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield the pure N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.[1]
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Figure 3: Experimental workflow for the synthesis of N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide.

Spectroscopic Data
The structural characterization of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is

accomplished through various spectroscopic techniques.

Infrared (IR) Spectroscopy
The IR spectrum of this compound is expected to show characteristic absorption bands for its

functional groups.

Functional Group Expected Wavenumber (cm⁻¹)

N-H Stretch (sulfonamide) ~3300

C-H Stretch (aromatic) 3000-3100

S=O Stretch (asymmetric) ~1350

S=O Stretch (symmetric) ~1150

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are essential for the unambiguous identification of the

compound. While specific experimental data for the title compound is not available in the

searched literature, predicted chemical shifts can be inferred based on its structure and data

from similar compounds.

Expected ¹H NMR signals:

A singlet for the methyl protons of the tosyl group.

Two doublets for the aromatic protons of the para-substituted benzene ring.

A triplet for the N-H proton of the sulfonamide.

A doublet for the methylene protons adjacent to the nitrogen.
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A triplet for the methine proton of the dimethoxyethyl group.

A singlet for the methoxy protons.

Expected ¹³C NMR signals:

A signal for the methyl carbon of the tosyl group.

Four signals for the aromatic carbons.

A signal for the methylene carbon adjacent to the nitrogen.

A signal for the methine carbon of the dimethoxyethyl group.

A signal for the methoxy carbons.

Potential Applications
Sulfonamide derivatives are a well-established class of compounds with a broad range of

biological activities. N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide holds potential for

various applications:

Pharmaceutical Development: It can serve as a scaffold or lead compound for the design

and synthesis of new therapeutic agents, particularly antibacterial agents.[1]

Chemical Biology: This compound can be utilized as a tool to study enzyme inhibition and

other biological mechanisms.[1]

Safety and Handling
While a specific safety data sheet (SDS) for N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide is not provided in the search results, general safety precautions

for sulfonamide derivatives should be followed. It is recommended to handle the compound in a

well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
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N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is a readily synthesizable compound

with potential for further investigation in medicinal chemistry and chemical biology. This guide

provides a summary of its chemical properties and a general methodology for its preparation.

Further experimental studies are required to fully elucidate its physicochemical and biological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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